2-((3-allyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(3,4-dimethoxyphenethyl)acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[(4-oxo-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C25H26N4O4S/c1-4-13-29-24(31)23-22(17-7-5-6-8-18(17)27-23)28-25(29)34-15-21(30)26-12-11-16-9-10-19(32-2)20(14-16)33-3/h4-10,14,27H,1,11-13,15H2,2-3H3,(H,26,30)
• InChI Key: DYBCOOMNYNHAKT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CSC2=NC3=C(C(=O)N2CC=C)NC4=CC=CC=C43)OC
• Molecular Formula: C25H26N4O4S
• Molecular Weight: 478.6 g/mol

Description

2-((3-allyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(3,4-dimethoxyphenethyl)acetamide is a useful research compound. Its molecular formula is C25H26N4O4S and its molecular weight is 478.57. The purity is usually 95%.
BenchChem offers high-quality 2-((3-allyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(3,4-dimethoxyphenethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-allyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(3,4-dimethoxyphenethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Derivatives Research

Research involving heterocyclic derivatives like 2-((3-allyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(3,4-dimethoxyphenethyl)acetamide often focuses on the synthesis and structural analysis of such compounds. For instance, Banfield, Fallon, and Gatehouse (1987) explored the formation and X-ray structure determination of similar heterocyclic derivatives, contributing to the understanding of their chemical properties and potential applications in various fields, including pharmaceuticals and materials science (Banfield, Fallon, & Gatehouse, 1987).

Synthesis of Isoxazolines and Isoxazoles

Another area of research related to compounds like 2-((3-allyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(3,4-dimethoxyphenethyl)acetamide is the synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives. Rahmouni et al. (2014) explored this area, which contributes to the development of new chemical entities with potential applications in medicinal chemistry and drug discovery (Rahmouni et al., 2014).

Antimicrobial Activity Studies

The exploration of antimicrobial properties is a significant area of research for heterocyclic compounds like the one . For example, Bondock, Rabie, Etman, and Fadda (2008) synthesized new heterocycles incorporating similar moieties and evaluated their antimicrobial activities, demonstrating potential uses in developing new antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).

Synthesis and Antitumor Activity

Gangjee, Lin, Kisliuk, and McGuire (2005) explored the synthesis of compounds structurally related to 2-((3-allyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(3,4-dimethoxyphenethyl)acetamide, evaluating them as antitumor agents. Their work adds valuable knowledge to the potential therapeutic applications of such compounds in cancer treatment (Gangjee, Lin, Kisliuk, & McGuire, 2005).